Cas no 84434-61-7 (Cyclohexaneacetic acid,1-hydroxy-3,3,5-trimethyl-, ethyl ester)
84434-61-7 structure
Product Name:Cyclohexaneacetic acid,1-hydroxy-3,3,5-trimethyl-, ethyl ester
CAS No:84434-61-7
MF:C13H24O3
MW:228.327864646912
CID:728493
PubChem ID:44148684
Update Time:2025-04-19
Cyclohexaneacetic acid,1-hydroxy-3,3,5-trimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexaneacetic acid,1-hydroxy-3,3,5-trimethyl-, ethyl ester
- ethyl 1-hydroxy-3,3,5-trimethylcyclohexaneacetate
- ethyl 2-(1-hydroxy-3,3,5-trimethylcyclohexyl)acetate
- DTXSID601004702
- Ethyl 1-hydroxy-3,3,5-trimethyl-cyclohexylacetate
- SCHEMBL11046887
- AKOS011681471
- Ethyl (1-hydroxy-3,3,5-trimethylcyclohexyl)acetate
- DCRFCORMCIEFEJ-UHFFFAOYSA-N
- 84434-61-7
- EINECS 282-861-4
- NS00060906
-
- Inchi: 1S/C13H24O3/c1-5-16-11(14)8-13(15)7-10(2)6-12(3,4)9-13/h10,15H,5-9H2,1-4H3
- InChI Key: DCRFCORMCIEFEJ-UHFFFAOYSA-N
- SMILES: OC1(CC(=O)OCC)CC(C)CC(C)(C)C1
Computed Properties
- Exact Mass: 228.173
- Monoisotopic Mass: 228.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5A^2
- XLogP3: 3.2
Experimental Properties
- Density: 0.974
- Boiling Point: 290.3°C at 760 mmHg
- Flash Point: 108.3°C
- Refractive Index: 1.454
Cyclohexaneacetic acid,1-hydroxy-3,3,5-trimethyl-, ethyl ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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